Cas no 57963-90-3 (2,6,10-Trimethylundecanenitrile)

2,6,10-Trimethylundecanenitrile structure
57963-90-3 structure
Product Name:2,6,10-Trimethylundecanenitrile
CAS No:57963-90-3
MF:C14H27N
MW:209.370884180069
CID:1607901
PubChem ID:71438649
Update Time:2025-04-21

2,6,10-Trimethylundecanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6,10-Trimethylundecanenitrile
    • DB-302488
    • 57963-90-3
    • Inchi: 1S/C14H27N/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h12-14H,5-10H2,1-4H3
    • InChI Key: PWCNRALBCUNRJE-UHFFFAOYSA-N
    • SMILES: N#CC(C)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 209.214349865g/mol
  • Monoisotopic Mass: 209.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 23.8Ų
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